Cas no 40782-26-1 (Benzamide,3-(1,1-dimethylethyl)-)

• Product Name: Benzamide,3-(1,1-dimethylethyl)-
• CAS No: 40782-26-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 333626
• PubChem ID: 257963
• Update Time: 2025-04-19

Benzamide,3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,3-(1,1-dimethylethyl)-
• 40782-26-1
• 3-tert-Butylbenzene-1-carboximidic acid
• NCIOpen2_001107
• NSC-86593
• SCHEMBL179447
• DTXSID10961198
• 3-tert-butylbenzamide
• TS-02464
• NSC86593
• AKOS006289649

• Inchi： 1S/C11H15NO/c1-11(2,3)9-6-4-5-8(7-9)10(12)13/h4-7H,1-3H3,(H2,12,13)
• InChI Key： VYZIRLYFWZFTRE-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)C(C)(C)C)N

Computed Properties

• Exact Mass: 177.11500
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 2.78330